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Compound of Interest

Compound Name: N-Dansyl 1,3-diaminopropane-d6

Cat. No.: B15558392

A comprehensive analysis of N-Dansyl 1,3-diaminopropane-d6, a deuterated internal
standard vital for quantitative analytical studies, necessitates a detailed examination of its
quality and purity. This technical guide provides an in-depth look at the typical data found in a
Certificate of Analysis (CoA) for this compound, along with the experimental protocols used for
its verification. This information is crucial for researchers, scientists, and drug development
professionals who rely on the accuracy of this internal standard for their work.[1]

N-Dansyl 1,3-diaminopropane-d6 is primarily utilized as an internal standard in quantitative
analysis using techniques such as NMR, GC-MS, or LC-MS.[1] The incorporation of stable
heavy isotopes like deuterium allows for precise quantification in complex biological matrices
during drug development and metabolic research.

Certificate of Analysis: A Representative Overview

The following tables summarize the typical quantitative data and specifications for a batch of N-
Dansyl 1,3-diaminopropane-d6. This data is representative and may vary between different
suppliers and batches.

Physicochemical Properties

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b15558392?utm_src=pdf-interest
https://www.benchchem.com/product/b15558392?utm_src=pdf-body
https://www.medchemexpress.com/n-dansyl-1-3-diaminopropane-d6.html
https://www.benchchem.com/product/b15558392?utm_src=pdf-body
https://www.medchemexpress.com/n-dansyl-1-3-diaminopropane-d6.html
https://www.benchchem.com/product/b15558392?utm_src=pdf-body
https://www.benchchem.com/product/b15558392?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Specification

Molecular Formula C15H15DeN302S

Molecular Weight 313.45 g/mol

Appearance Yellow to orange solid
Solubility Soluble in DMSO, Methanol

Quality Control Data

Test

Specification

Result

Purity (by HPLC)

=298%

99.5%

Isotopic Purity (by MS)

=98 atom % D

99.2 atom % D

Identity (by *H NMR, MS)

Conforms to structure

Conforms

Residual Solvents

Per USP <467>

Complies

Isotopic Distribution

Isotopic Species Percentage
dé 99.20%

d5 0.65%

d4 0.10%

d3 0.05%

d2 <0.01%

dl <0.01%

do <0.01%

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the Certificate of

Analysis.
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High-Performance Liquid Chromatography (HPLC) for
Purity Determination

¢ Instrumentation: A standard HPLC system equipped with a UV detector.

e Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 ym).

» Mobile Phase: A gradient of acetonitrile and water (both with 0.1% formic acid).
e Flow Rate: 1.0 mL/min.

o Detection: UV at 254 nm.

e Procedure: A solution of N-Dansyl 1,3-diaminopropane-d6 is prepared in the mobile phase
and injected into the HPLC system. The peak area of the main component is compared to
the total area of all peaks to determine the purity.

Mass Spectrometry (MS) for Identity and Isotopic Purity

e Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled to
an appropriate ionization source (e.g., ESI).

« lonization Mode: Positive Electrospray lonization (ESI+).
¢ Mass Range: m/z 100-500.

o Procedure for Identity: The sample is infused into the mass spectrometer, and the resulting
mass spectrum is analyzed for the presence of the protonated molecular ion [M+H]*
corresponding to the calculated exact mass of N-Dansyl 1,3-diaminopropane-d6.

e Procedure for Isotopic Purity: The isotopic distribution of the molecular ion peak is analyzed
to determine the percentage of the d6 species relative to other isotopic species (d0-d5).

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation

e Instrumentation: A 400 MHz (or higher) NMR spectrometer.
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» Solvent: Deuterated chloroform (CDCIs) or deuterated dimethyl sulfoxide (DMSO-ds).

e Procedure: A*™H NMR spectrum is acquired. The absence of signals in the region
corresponding to the six protons of the propane chain confirms the high level of deuteration.
The remaining aromatic and amine proton signals should be consistent with the structure of
N-Dansyl 1,3-diaminopropane.

Analytical Workflow

The following diagram illustrates the typical workflow for the quality control analysis of N-
Dansyl 1,3-diaminopropane-d6.
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Caption: Quality control workflow for N-Dansyl 1,3-diaminopropane-dé6.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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